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Compound of Interest

Compound Name: L-Gulonic acid, gamma-lactone

Cat. No.: B043776

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
biological significance, and experimental protocols related to L-Gulonic acid, gamma-lactone.

Chemical and Physical Properties

L-Gulonic acid, gamma-lactone, also known as L-Gulono-1,4-lactone, is a naturally occurring
furanose form of gulonolactone.[1][2][3] It is a crucial intermediate in the biosynthesis of
ascorbic acid (Vitamin C) in many organisms.[1][4][5]

Table 1: Physicochemical Properties of L-Gulonic Acid, Gamma-Lactone
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Property Value Source(s)
Molecular Formula CeH1006 216171181
Molecular Weight 178.14 g/mol [21[6]1[71[8]
Appearance White solid [1119]
Melting Point 187-190 °C (lit.) [1][6]1[7118]
Boiling Point 230.35 °C (rough estimate) [1][6]
N Soluble in water.[6][9] Soluble
Solubility ) [5161[9]
in DMSO (36 mg/mL).[5]
Optical Activity [0]t9/D +55°, ¢ = 4 in H20 [8]
Storage Temperature 2-8°C [1]18]
Table 2: Spectroscopic and Other Identifiers
Identifier Value Source(s)
CAS Number 1128-23-0 [2][7118]
PubChem CID 439373 [2]
SXZYCXMUPBBULW-
INChl Key [2][8]
SKNVOMKLSA-N
C(--INVALID-LINK--
SMILES [2]

01)0)0">C@@HO0)O0

Biological Significance and Metabolic Pathways

L-Gulonic acid, gamma-lactone is a key metabolite in the uronic acid pathway, an alternative

route for glucose metabolism.[10][11][12] This pathway is significant for the synthesis of

glucuronic acid, which is essential for detoxification processes, and for the production of

pentoses.[11][12][13]
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The most critical role of L-Gulonic acid, gamma-lactone is as a direct precursor to L-ascorbic
acid (Vitamin C) in animals and plants.[1][4][14] The final step in ascorbate biosynthesis in
many animals is the oxidation of L-Gulono-1,4-lactone by the enzyme L-gulonolactone oxidase
(GULO).[15][16][17] Humans and some other primates lack a functional GULO enzyme,
making dietary intake of Vitamin C essential.[18][19][20]
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Caption: Simplified pathway of L-Ascorbic Acid biosynthesis from D-Glucuronate.
Experimental Protocols
3.1. Synthesis of L-Gulonic Acid, Gamma-Lactone from L-Ascorbic Acid

This protocol describes the hydrogenation of L-ascorbic acid to produce L-Gulonic acid,
gamma-lactone.

Materials:

e L-Ascorbic acid

e 10% Palladium on carbon (Pd/C) catalyst

» Deionized water

e Parr hydrogenator or similar hydrogenation apparatus
« Filtration apparatus

» Rotary evaporator

e Vacuum oven

Procedure:
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Dissolve L-ascorbic acid (e.g., 83.9 g, 0.477 mol) in deionized water (e.g., 600 mL).[1]
Carefully add 10% Pd/C catalyst (e.g., 8.3 g) to the solution.[1]
Transfer the mixture to a Parr hydrogenator.

Hydrogenate the mixture at a sustained hydrogen pressure (e.g., 48 psi) and controlled
temperature (e.g., 18°C) for an extended period (e.g., 62 hours), monitoring for the cessation
of hydrogen uptake.[1]

Upon completion, carefully vent the hydrogenator and purge with an inert gas.
Filter the reaction mixture to remove the Pd/C catalyst.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude
product as an off-white solid.[1]

Dry the resulting solid in a vacuum oven at 50°C for 18 hours to remove residual solvent.[1]
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Caption: Experimental workflow for the synthesis of L-Gulonic acid, gamma-lactone.
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3.2. Assay for L-Gulono-1,4-lactone Oxidase (GULO) Activity

This protocol outlines a method to measure the enzymatic activity of GULO by quantifying the
production of L-ascorbic acid.

Materials:

» Purified enzyme solution

o Tris-HCI buffer (50 mM, pH 8.0)

e Reduced glutathione (50 mM)

e L-Gulono-1,4-lactone (L-GulL) substrate solution (200 mM)

» Trichloroacetic acid (TCA), 50%

o High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.qg.,
HILIC)

Procedure:

e Prepare a reaction mixture containing 50 mM Tris-HCI (pH 8.0), 50 mM reduced glutathione,
and 200 mM L-GulL.[18]

« Initiate the reaction by adding an aliquot of the purified enzyme solution to a final volume of 1
mL.[18]

 Incubate the reaction mixture at 37°C for 20 minutes.[18]

» Stop the reaction by adding 0.1 mL of 50% TCA.[18]

 Incubate the mixture on ice for 20 minutes to precipitate proteins.[18]

o Centrifuge at 13,000 x g for 15 minutes to pellet the precipitated protein.[18]

» Analyze the supernatant by HPLC to detect and quantify the L-ascorbic acid produced.[18]
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A control reaction with boiled enzyme should be run in parallel to account for any non-
enzymatic conversion.

Applications in Research and Drug Development

L-Gulonic acid, gamma-lactone serves as a valuable compound in several scientific and
industrial domains:

¢ Organic Synthesis: It is a vital building block for creating complex molecules and advanced
materials.[9]

e Pharmaceutical Precursors: The compound plays a role in the synthesis of pharmaceutical
precursors, aiding in drug development.[4][9] Its antioxidant properties are also being
explored in drug formulations for conditions related to oxidative stress.[4]

» Vitamin C Synthesis: It is widely used as a precursor in the industrial synthesis of Vitamin C.

[4117]

» Research and Development: In R&D, it is utilized to explore new chemical reactions and
develop novel compounds.[9]

e Food and Cosmetics: It can be used as a food additive to increase Vitamin C content and in
cosmetic formulations for its antioxidant capabilities.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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